Cas no 887266-86-6 (2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene)
887266-86-6 structure
Product Name:2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene
CAS No:887266-86-6
MF:C8H5BrF3NO3
MW:300.029412031174
CID:1029229
PubChem ID:2783318
Update Time:2025-04-20
2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene
- 887266-86-6
- 2-bromo-3-nitro-5-(trifluoromethoxy)toluene
- DTXSID20382577
-
- Inchi： 1S/C8H5BrF3NO3/c1-4-2-5(16-8(10,11)12)3-6(7(4)9)13(14)15/h2-3H,1H3
- InChI Key： OTKNDFZLZOVYDO-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C=C1C)OC(F)(F)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 298.94049g/mol
- Monoisotopic Mass: 298.94049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 55Ų
2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015007-250mg |
2-Bromo-3-nitro-5-(trifluoromethoxy)toluene |
887266-86-6 | 97% | 250mg |
$480.00 | 2023-08-31 | |
| Alichem | A010015007-500mg |
2-Bromo-3-nitro-5-(trifluoromethoxy)toluene |
887266-86-6 | 97% | 500mg |
$831.30 | 2023-08-31 | |
| Alichem | A010015007-1g |
2-Bromo-3-nitro-5-(trifluoromethoxy)toluene |
887266-86-6 | 97% | 1g |
$1564.50 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747659-1g |
2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene |
887266-86-6 | 98% | 1g |
￥2459.00 | 2024-04-26 |
2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
887266-86-6 (2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene) Related Products
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